Uranium tetracarbide
Description
Synthesized under high-temperature and high-pressure conditions, UC₄ exhibits a complex crystal structure, typically forming in cubic or tetragonal lattices depending on synthesis parameters . Theoretical studies suggest that UC₄ has a covalent-ionic bonding character, with uranium in a +4 oxidation state and carbon forming tetrahedral units . Its stability and reactivity are influenced by factors such as temperature, pressure, and the presence of other elements like oxygen or hydrogen.
Properties
CAS No. |
64539-55-5 |
|---|---|
Molecular Formula |
C4H2U |
Molecular Weight |
288.09 g/mol |
IUPAC Name |
ethyne;uranium(2+) |
InChI |
InChI=1S/2C2H.U/c2*1-2;/h2*1H;/q2*-1;+2 |
InChI Key |
GIZLGWOZYRNJGU-UHFFFAOYSA-N |
SMILES |
C#[C-].C#[C-].[U+2] |
Canonical SMILES |
C#[C-].C#[C-].[U+2] |
Origin of Product |
United States |
Comparison with Similar Compounds
Table 1: Comparative Properties of UC₄ and Related Compounds
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